2-(3-{[(4-fluorophenyl)sulfonyl]amino}phenoxy)-N-(3-methylbutyl)nicotinamide

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyethanone
• InChI: InChI=1S/C24H25FN4O2/c1-17-3-5-19(6-4-17)24-26-18(2)15-22(27-24)31-16-23(30)29-13-11-28(12-14-29)21-9-7-20(25)8-10-21/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: TWGQFYUGECYNAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)N3CCN(CC3)C4=CC=C(C=C4)F)C
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol

Description

2-(3-{[(4-fluorophenyl)sulfonyl]amino}phenoxy)-N-(3-methylbutyl)nicotinamide, also known as Compound A, is a small molecule inhibitor that has shown promising results in scientific research. This compound has been studied extensively for its potential therapeutic applications in various diseases.

Scientific Research Applications

Non-enzymatic Reduction of Azo Dyes

Research by Nam and Renganathan (2000) explored the non-enzymatic reduction of azo dyes by Nicotinamide adenine dinucleotide (NADH), demonstrating how similar compounds could participate in chemical reactions important for environmental remediation and understanding dye degradation pathways. This study's insights could suggest applications in designing compounds for environmental cleanup or understanding the metabolic pathways of complex organic molecules (Nam & Renganathan, 2000).

Novel Na+/Ca2+ Exchange Inhibitor

Iwamoto and Kita (2006) investigated a novel potent Na+/Ca2+ exchange (NCX) inhibitor, demonstrating its therapeutic potential as a neuroprotective drug. This research illustrates how complex nicotinamide derivatives could be developed into drugs targeting specific cellular mechanisms, potentially applicable to neurodegenerative diseases or ischemic injury treatment (Iwamoto & Kita, 2006).

Antifungal Activity of 2-Aminonicotinamide Derivatives

A study by Ni et al. (2017) on the synthesis and biological evaluation of novel 2-aminonicotinamide derivatives as antifungal agents underscores the pharmaceutical applications of nicotinamide derivatives. These compounds exhibited potent antifungal activity, suggesting the potential for developing new antifungal drugs or agricultural chemicals (Ni et al., 2017).

High Thermal Stability and Low Dielectric Constant Materials

Research by Wang et al. (2014) into new fluorinated poly(ether sulfone imide)s with high thermal stability and low dielectric constant highlights the material science application of compounds with sulfonyl and fluorophenyl groups. Such materials could be valuable in electronics, aerospace, or as components in high-performance polymers (Wang et al., 2014).

EP1 Receptor Selective Antagonists

A study by Naganawa et al. (2006) on heteroaryl sulfonamides as new EP1 receptor selective antagonists exemplifies how sulfonyl-amino compounds could be leveraged in drug discovery, particularly in designing targeted therapies for diseases mediated by specific receptor pathways (Naganawa et al., 2006).